Cas no 127192-89-6 (N-heptyl-N',N'-bis[6-({3-[heptyl(methyl)amino]-3-oxopropanoyl}amino)hexyl]-N-methylpropanediamide)

• Product Name: N-heptyl-N',N'-bis[6-({3-[heptyl(methyl)amino]-3-oxopropanoyl}amino)hexyl]-N-methylpropanediamide
• CAS No: 127192-89-6
• MF: C₄₅H₈₆N₆O₆
• MW: 807.200953006744
• CID: 1221554
• PubChem ID: 195517
• Update Time: 2025-04-20

N-heptyl-N',N'-bis[6-({3-[heptyl(methyl)amino]-3-oxopropanoyl}amino)hexyl]-N-methylpropanediamide Chemical and Physical Properties

Names and Identifiers

• N-heptyl-N',N'-bis[6-({3-[heptyl(methyl)amino]-3-oxopropanoyl}amino)hexyl]-N-methylpropanediamide
• N,N'-[({3-[Heptyl(methyl)amino]-3-oxopropanoyl}azanediyl)di(hexane-6,1-diyl)]bis{3-[heptyl(methyl)amino]-3-oxopropanimidic acid}
• (N',N'',N'''-Imino-di-6,1-hexanediyl)tris(N-heptyl-N-methylmalonamide)
• Eth 5282
• N'-heptyl-N-[6-[[3-[heptyl(methyl)amino]-3-oxopropanoyl]-[6-[[3-[heptyl(methyl)amino]-3-oxopropanoyl]amino]hexyl]amino]hexyl]-N'-methylpropanediamide
• 127192-89-6
• DTXSID30925813
• Eth-5282

• Inchi： 1S/C45H86N6O6/c1-7-10-13-18-25-32-48(4)42(54)37-40(52)46-30-23-16-21-28-35-51(45(57)39-44(56)50(6)34-27-20-15-12-9-3)36-29-22-17-24-31-47-41(53)38-43(55)49(5)33-26-19-14-11-8-2/h7-39H2,1-6H3,(H,46,52)(H,47,53)
• InChI Key： MOKVMVLYDQMBRL-UHFFFAOYSA-N
• SMILES： O=C(CC(N(C)CCCCCCC)=O)N(CCCCCCNC(CC(N(C)CCCCCCC)=O)=O)CCCCCCNC(CC(N(C)CCCCCCC)=O)=O

Computed Properties

• Exact Mass: 806.66138
• Monoisotopic Mass: 806.66088448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 57
• Rotatable Bond Count: 38
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 139Ų

Experimental Properties

• PSA: 139.44